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Compound of Interest

Compound Name: 5-Methylbenzofuran

Cat. No.: B096412

Executive Summary

5-Methylbenzofuran (CAS No. 18441-43-5) is a heterocyclic aromatic compound increasingly
utilized as a key intermediate and building block in organic synthesis, particularly within the
pharmaceutical and materials science sectors. Its structural motif is a component of various
biologically active molecules. While comprehensive toxicological data for 5-Methylbenzofuran
itself is not extensively documented, a robust safety protocol can be established by analyzing
data from structurally similar benzofuran derivatives. This guide provides researchers,
scientists, and drug development professionals with an in-depth framework for the safe
handling, storage, and disposal of 5-Methylbenzofuran, grounded in established chemical
safety principles and data extrapolated from analogous compounds. The core philosophy of
this document is to foster a proactive safety culture by explaining the causality behind each
procedural recommendation.

Hazard Identification and Toxicological Profile

A thorough risk assessment is predicated on a clear understanding of a substance's intrinsic
hazards. Direct and comprehensive toxicological studies on 5-Methylbenzofuran are limited.
Therefore, a conservative approach is warranted, leveraging the GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) classifications of closely related
derivatives as a predictive baseline.

1.1. GHS Hazard Classification (Extrapolated)
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The hazard profile is primarily informed by data from functionalized 5-methylbenzofuran
analogues, such as 5-Methylbenzofuran-2-carbaldehyde and 5-Methyl-1-benzofuran-2-
carboxylic acid.[1][2] These compounds consistently indicate the following hazards:

GHS Hazard Code Hazard Statement Source (Analogue)

5-Methyl-1-benzofuran-2-
H302 Harmful if swallowed ] ]
carboxylic acid[2]

5-Methylbenzofuran-2-
carbaldehyde, 5-Methyl-1-
benzofuran-2-carboxylic
acid[1][2]

H315 Causes skin irritation

5-Methylbenzofuran-2-
carbaldehyde, 5-Methyl-1-
benzofuran-2-carboxylic
acid[1][2]

H319 Causes serious eye irritation

5-Methylbenzofuran-2-
carbaldehyde, 5-Methyl-1-
benzofuran-2-carboxylic
acid[1][2]

H335 May cause respiratory irritation

Signal Word: Warning[1]

1.2. Toxicological Insights

o Dermal and Ocular Irritation: The benzofuran scaffold, particularly when functionalized, can
interact with proteins and lipids in the skin and eyes, leading to irritation. Symptoms of skin
contact may include redness, itching, and inflammation.[1] Serious eye contact can result in
pain and potential damage to the cornea.[1]

o Respiratory Irritation: As a volatile organic compound, inhalation of vapors or aerosols can
irritate the mucous membranes of the respiratory tract, leading to coughing and shortness of
breath.[1]
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» Oral Toxicity: Ingestion may be harmful, as suggested by data from the carboxylic acid

derivative.[2]

o Broader Context on Benzofurans: It is crucial to recognize that the benzofuran core is

present in numerous psychoactive substances and pharmacologically active molecules.[3][4]

Studies on complex derivatives have shown potential for cytotoxicity and mitochondrial

dysfunction.[3] While these specific effects are not directly applicable to 5-

Methylbenzofuran, they underscore the biological potential of this chemical class and

reinforce the necessity for stringent exposure control.

Chemical and Physical Properties

Understanding the physical properties of 5-Methylbenzofuran is fundamental to designing

safe storage and handling procedures, particularly concerning flammability and reactivity.

Property Value Source
CAS Number 18441-43-5 [5]
Molecular Formula CoHsO [5][6]
Molecular Weight 132.16 g/mol [5]
Colorless to pale-yellow liquid
Appearance ) [7]
or solid
- _ 197 - 198 °C (for 2-
Boiling Point
Methylbenzofuran)
) 1.057 g/cm3 (for 2-
Density
Methylbenzofuran)
XLogP3 2.7 [5]
Solubility Soluble in organic solvents [7]

Note: Some physical data, like boiling point and density, are referenced from the closely related

isomer 2-Methylbenzofuran due to a lack of specific experimental data for the 5-methyl isomer.
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Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach, based on the hierarchy of controls, is the most effective strategy to
minimize personnel exposure.

3.1. Hierarchy of Controls

» Engineering Controls (Primary Barrier): The most critical step is to handle the material in a
controlled environment.

o Fume Hood: All manipulations of 5-Methylbenzofuran that could generate vapors or
aerosols must be performed inside a certified chemical fume hood.

o Ventilation: The laboratory should be equipped with adequate general ventilation to
maintain low background concentrations.[1]

o Safety Equipment: A safety shower and eyewash station must be readily accessible and
regularly tested.[1]

e Administrative Controls (Procedural Barrier):

o Standard Operating Procedures (SOPs): Develop detailed SOPs for all experimental
workflows involving this compound.

o Training: Ensure all personnel are trained on the specific hazards and handling
procedures for 5-Methylbenzofuran.

o Restricted Access: Limit access to storage and handling areas to authorized personnel
only.

o Hygiene: Prohibit eating, drinking, and smoking in the laboratory. Wash hands thoroughly
after handling the chemical, even if gloves were worn.[1]

o Personal Protective Equipment (PPE) (Final Barrier): PPE is not a substitute for engineering
controls but is essential for protecting against residual risks and in case of emergencies.[8]

[9]
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles conforming to EN166
(EU) or NIOSH (US)
standards. A face shield should
be worn if there is a significant
risk of splashing.[10][11]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Skin Protection

Gloves: Chemical-resistant
gloves (e.g., Nitrile, Neoprene).
Inspect gloves for integrity
before each use. Clothing: A
chemically resistant lab coat or
coveralls.[10][11]

Prevents direct skin contact,

which can cause irritation.[1]

Respiratory Protection

Not typically required if work is
conducted within a certified
fume hood. If engineering
controls fail or for emergency
response, a NIOSH-approved
air-purifying respirator with
organic vapor cartridges
should be used.[10][12]

Protects against inhalation of
vapors that may cause

respiratory irritation.[1]

Safe Handling and Storage Protocols

Adherence to methodical handling and storage procedures is critical for preventing accidents.

4.1. Experimental Handling Protocol

e Pre-Experiment Checklist:

o Verify the fume hood is operational and the sash is at the appropriate height.

o Confirm the location of the nearest eyewash station, safety shower, and fire extinguisher.

o Don all required PPE as specified in Section 3.
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e Chemical Handling:

o Ground containers when transferring to prevent static discharge, which could be an
ignition source.

o Use non-sparking tools where applicable.[10][11]
o Keep containers tightly closed when not in use to minimize the release of vapors.[1]
o Avoid contact with skin, eyes, and clothing.[1]
o Avoid breathing fumes or vapors.[1]
e Post-Experiment:

Decontaminate all work surfaces.

[¢]

[¢]

Properly label and store any remaining material.

[e]

Dispose of contaminated waste and used PPE according to the procedures in Section 6.

o

Remove gloves and wash hands thoroughly.

4.2. Storage Protocol

Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

e Incompatibilities: Segregate from strong oxidizing agents, as these can lead to vigorous or
exothermic reactions.[12][13]

e Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.
[12]

e Labeling: Ensure containers are clearly labeled with the chemical name and appropriate
hazard warnings.

Emergency Procedures

A pre-planned and well-rehearsed emergency response plan is crucial.
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5.1. First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. Always
show the Safety Data Sheet to responding medical personnel.[1]

e Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of running water for at least 15 minutes. Seek medical attention if irritation
develops or persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[1]

5.2. Spill Response Workflow

The following workflow outlines the procedure for managing a minor laboratory spill of 5-
Methylbenzofuran. For large spills, evacuate the area and contact emergency response
professionals.
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Assess Spill & Risk
(Is it safe to clean up?)

N Yes

Secure Area
(Restrict access, remove
ignition sources)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

Evacuate Area &

Alert Others

Contain Spill
(Use inert absorbent
material like vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent
followed by soap and water)

Package & Label Waste
(For hazardous waste disposal)

Report Incident
(To Lab Supervisor/EHS)

Click to download full resolution via product page

Caption: Workflow for minor laboratory spill response.
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5.3. Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[1]

o Specific Hazards: The compound is combustible. Vapors may be heavier than air and can
travel to an ignition source. Thermal decomposition or combustion will produce toxic gases,
primarily carbon oxides (CO, CO2).[1]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[1]

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

o Waste Classification: 5-Methylbenzofuran and materials contaminated with it should be
treated as hazardous chemical waste.

o Procedure: Collect waste in a designated, properly labeled, and sealed container. Do not mix
with other waste streams unless explicitly permitted.

o Regulatory Compliance: Disposal must be carried out in accordance with all applicable local,
state, and federal regulations. Never dispose of this chemical down the drain or into the
environment.[1] Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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